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Compound of Interest

Compound Name: Thorin, IND

Cat. No.: B15551299 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the preparation, application, and safe

handling of a 0.2% Thorin indicator solution. Thorin is a specialized chemical indicator used for

the quantitative analysis of specific ions. Adherence to this protocol is critical for ensuring

experimental accuracy, reproducibility, and laboratory safety.

Application Notes
Thorin indicator, also known as Thoronol, is primarily utilized as a colorimetric indicator in the

titrimetric determination of sulfate ions.[1][2] The methodology often involves titration with a

standardized solution of barium perchlorate. In this reaction, the barium ions (Ba²⁺) react with

sulfate ions (SO₄²⁻) to form an insoluble precipitate, barium sulfate (BaSO₄). Once all the

sulfate has precipitated, the excess barium ions form a colored complex with the Thorin

indicator, signaling the endpoint of the titration. This technique is widely applied in

environmental analysis, industrial quality control, and various research contexts for quantifying

sulfur content.

Due to its chemical composition, which includes an arsenic compound, Thorin is highly toxic

and must be handled with extreme caution.[2]
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A summary of the key quantitative data for Thorin indicator is presented in the table below. This

information is essential for accurate preparation and for understanding the safety requirements

of the substance.

Property Value Reference(s)

IUPAC Name

Disodium;4-[(2-

arsonophenyl)diazenyl]-3-

hydroxynaphthalene-2,7-

disulfonate

[3]

Synonyms

Thoron, Thoronol, APANS, 1-

(2-Arsonophenylazo)-2-

naphthol-3,6-disulfonic acid

disodium salt

[2]

CAS Number 3688-92-4

Molecular Formula C₁₆H₁₁AsN₂Na₂O₁₀S₂

Molecular Weight 576.30 g/mol

Appearance
Brownish-red to dark red

powder

Solubility Soluble in water

Storage Temperature 2-30°C

Experimental Protocol: Preparation of 0.2% (w/v)
Thorin Indicator Solution
This protocol details the step-by-step procedure for preparing 100 mL of a 0.2% weight/volume

(w/v) Thorin indicator solution.

Materials and Equipment
Thorin indicator powder (CAS: 3688-92-4)

Deionized or distilled water
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100 mL volumetric flask, Class A

Analytical balance (readable to 0.001 g)

Weighing paper or boat

Spatula

Magnetic stirrer and stir bar (optional, for enhanced dissolution)

Wash bottle with deionized/distilled water

Appropriate storage bottle (e.g., amber glass bottle)

Safety Precautions
Toxicity Warning: Thorin is highly toxic if swallowed or inhaled due to its arsenic content. All

handling of the solid powder and concentrated solution must be performed inside a certified

chemical fume hood.

Personal Protective Equipment (PPE): Wear a lab coat, chemical safety goggles, and nitrile

gloves at all times.

Waste Disposal: Dispose of all waste, including empty containers and contaminated

materials, as hazardous waste in accordance with institutional and local regulations.

Step-by-Step Procedure
Tare the Balance: Place a clean, dry weighing paper or boat on the analytical balance and

tare the mass to zero.

Weigh the Thorin Powder: Carefully weigh out exactly 0.20 g of Thorin indicator powder onto

the tared weighing paper.

Transfer to Volumetric Flask: Quantitatively transfer the weighed powder into a 100 mL

volumetric flask. Use a wash bottle with deionized water to rinse any residual powder from

the weighing paper into the flask to ensure a complete transfer.
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Dissolution: Add approximately 50-70 mL of deionized water to the volumetric flask. If using a

magnetic stirrer, add the stir bar. Cap the flask and swirl gently, or place it on the magnetic

stirrer, until the Thorin powder is completely dissolved. The solution will have a distinct color.

Dilute to Volume: Once the solid is fully dissolved, carefully add deionized water up to the

100 mL calibration mark on the volumetric flask. Use a dropper or pipette for the final

additions to ensure accuracy.

Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is

thoroughly mixed and homogenous.

Storage: Transfer the prepared 0.2% Thorin indicator solution into a clearly labeled storage

bottle. The label should include the chemical name ("Thorin Indicator"), concentration (0.2%

w/v), preparation date, and appropriate hazard warnings. Store the solution in a cool, dry,

and dark place.

Diagrams
The following diagram illustrates the logical workflow for preparing the 0.2% Thorin indicator

solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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